![molecular formula C20H17N3O2S B3825380 4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide CAS No. 313528-19-7](/img/structure/B3825380.png)
4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide
Overview
Description
4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide, also known as BQS, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a sulfonamide derivative that has been synthesized using a variety of methods, and it has been found to have a number of interesting biochemical and physiological effects. In We will also discuss potential future directions for research on this compound.
Mechanism of Action
The mechanism of action of 4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors. For example, 4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of pH in the body. Additionally, 4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide has been found to bind to the sigma-2 receptor, a protein that is involved in a variety of cellular processes.
Biochemical and Physiological Effects:
4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide has a number of interesting biochemical and physiological effects. For example, it has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, 4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide has been shown to inhibit the aggregation of beta-amyloid peptides, which are thought to play a role in the development of Alzheimer's disease. 4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide has also been found to have anti-inflammatory effects, and it has been shown to inhibit the activity of certain enzymes that are involved in inflammation.
Advantages and Limitations for Lab Experiments
4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, and it is readily available from a variety of chemical suppliers. Additionally, 4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide has been extensively studied, and there is a wealth of information available on its properties and potential uses. However, there are also some limitations to using 4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide in lab experiments. For example, it can be toxic at high concentrations, and it may not be suitable for use in certain types of assays or experiments.
Future Directions
There are a number of potential future directions for research on 4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide. One area of interest is in the development of new drugs for the treatment of cancer. 4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide has been shown to have potent anticancer activity, and further research could lead to the development of new drugs that are more effective and less toxic than current treatments. Additionally, 4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide could be studied further for its potential use in the treatment of Alzheimer's disease, as well as other neurodegenerative disorders. Finally, 4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide could be used as a tool for studying the sigma-2 receptor and its role in cellular processes.
Scientific Research Applications
4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs for the treatment of cancer. 4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide has been found to have potent anticancer activity, and it has been shown to inhibit the growth of a variety of cancer cell lines. Additionally, 4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide has been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to inhibit the aggregation of beta-amyloid peptides, which are thought to play a role in the development of the disease.
properties
IUPAC Name |
4-[(benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O2S/c21-26(24,25)17-7-5-14(6-8-17)13-23-19-9-10-22-20-12-16-4-2-1-3-15(16)11-18(19)20/h1-12H,13H2,(H,22,23)(H2,21,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARGIMXGPJRDXHY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C3C(=CC2=C1)C(=CC=N3)NCC4=CC=C(C=C4)S(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501199914 |
Source
|
| Record name | 4-[(Benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501199914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
363.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(Benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide | |
CAS RN |
313528-19-7 |
Source
|
| Record name | 4-[(Benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=313528-19-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[(Benzo[g]quinolin-4-ylamino)methyl]benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501199914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-methyl-2-[(phenoxyacetyl)amino]ethyl methylcarbamate](/img/structure/B3825299.png)
![ethyl (1,1-dimethyl-2-{[(methylamino)carbonyl]oxy}ethyl)carbamate](/img/structure/B3825306.png)
![2-methyl-N,4-diphenyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-b]pyridine-3-carboxamide](/img/structure/B3825327.png)
![N-{2-[(1-bromo-2-naphthyl)oxy]-5-chlorophenyl}-2-hydroxy-3,5-diiodobenzamide](/img/structure/B3825342.png)
![N-{[2-(cyclohexylcarbonyl)-1,2,3,4-tetrahydro-1-isoquinolinyl]methyl}cyclohexanecarboxamide](/img/structure/B3825347.png)
![N-[4-chloro-3-(4-methylbenzoyl)phenyl]-2-hydroxy-3,5-diiodobenzamide](/img/structure/B3825349.png)
![5-bromo-2-{[(7-bromo-2,1,3-benzothiadiazol-4-yl)sulfonyl]amino}-N-(3,4-dichlorophenyl)benzamide](/img/structure/B3825350.png)
![3,5-dibromo-N-{3-chloro-4-[(3-chloro-2-naphthyl)oxy]phenyl}-2-hydroxybenzamide](/img/structure/B3825361.png)
![2-{[(4-chlorophenyl)sulfonyl]amino}-N-(2-phenylethyl)benzamide](/img/structure/B3825367.png)
![2-[(aminocarbonyl)imino]propanoic acid](/img/structure/B3825417.png)